1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]piperidin-4-amine;hydrochloride
• InChI: InChI=1S/C12H16Cl2N2.ClH/c13-10-2-1-9(12(14)7-10)8-16-5-3-11(15)4-6-16;/h1-2,7,11H,3-6,8,15H2;1H
• InChI Key: LFPLOUNCAFKLML-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=C(C=C(C=C2)Cl)Cl.Cl
• Molecular Formula: C12H17Cl3N2
• Molecular Weight: 295.6 g/mol

Description

1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride, also known as DSP-4, is a selective neurotoxin that has been widely used in scientific research to study the noradrenergic system. DSP-4 is a potent inhibitor of the noradrenaline transporter, which leads to the depletion of noradrenaline in the central and peripheral nervous systems.

Mechanism of Action

1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride is a potent inhibitor of the noradrenaline transporter, which is responsible for the reuptake of noradrenaline from the synaptic cleft. By inhibiting the noradrenaline transporter, 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride leads to the depletion of noradrenaline in the central and peripheral nervous systems. This depletion of noradrenaline leads to a decrease in the activity of noradrenergic neurons and a reduction in the release of noradrenaline.
Biochemical and Physiological Effects:
The depletion of noradrenaline by 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride has been shown to have a number of biochemical and physiological effects. In the central nervous system, 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride has been shown to decrease the activity of noradrenergic neurons in the locus coeruleus, leading to a reduction in the release of noradrenaline in the cortex, hippocampus, and amygdala. In the peripheral nervous system, 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride has been shown to decrease the release of noradrenaline from sympathetic nerves, leading to a reduction in blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride in lab experiments include its selectivity for the noradrenergic system, its ability to deplete noradrenaline in a dose-dependent manner, and its well-established pharmacokinetics. However, there are also some limitations to using 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride. For example, the depletion of noradrenaline by 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride is not permanent and can be reversed over time. In addition, the effects of 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride on other neurotransmitter systems, such as dopamine and serotonin, need to be taken into account when interpreting the results of experiments.

Future Directions

There are several future directions for the use of 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride in scientific research. One direction is to investigate the role of noradrenaline in the pathophysiology of various psychiatric and neurological disorders, such as depression, anxiety, and Alzheimer's disease. Another direction is to investigate the effects of 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride on other neurotransmitter systems, such as dopamine and serotonin, and how these effects may contribute to the overall effects of 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride on behavior and cognition. Additionally, the development of more selective noradrenaline transporter inhibitors may lead to the discovery of new therapeutic targets for the treatment of various disorders.
Conclusion:
In conclusion, 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride is a selective neurotoxin that has been widely used in scientific research to study the noradrenergic system. Its ability to selectively deplete noradrenaline in a dose-dependent manner makes it a useful tool for investigating the role of noradrenaline in various physiological and pathological conditions. While there are some limitations to using 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride, its well-established pharmacokinetics and selectivity for the noradrenergic system make it a valuable tool for scientific research.

Synthesis Methods

1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride can be synthesized by reacting 1-(2,4-dichlorobenzyl)piperidine with hydroxylamine hydrochloride in the presence of sodium acetate. The resulting product is then treated with hydrochloric acid to obtain 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride hydrochloride. The purity of 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride can be determined by high-performance liquid chromatography (HPLC) analysis.

Scientific Research Applications

1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride has been widely used in scientific research to study the noradrenergic system. It has been shown to selectively deplete noradrenaline in the central and peripheral nervous systems, making it a useful tool for investigating the role of noradrenaline in various physiological and pathological conditions. 1-(2,4-Dichloro-benzyl)-piperidin-4-ylamine hydrochloride has been used to study the role of noradrenaline in depression, anxiety, stress, and addiction. It has also been used to investigate the role of noradrenaline in learning and memory, attention, and arousal.